Cas no 115016-95-0 ((S)-2-Hydroxy-4-phenylbutyric Acid)

115016-95-0 structure
Product Name:(S)-2-Hydroxy-4-phenylbutyric Acid
CAS No:115016-95-0
Molecular Formula:C10H12O3
Molecular Weight:180.2005
MDL:MFCD06656492
CID:63129
PubChem ID:125307945
(S)-2-Hydroxy-4-phenylbutyric Acid Properties
Names and Identifiers
-
- (S)-2-Hydroxy-4-phenylbutyric acid
- 2-(S)-Hydroxy-4-Phenylbutyric Acid
- 2-(S)-HYDROXY-4-PHENYL-BUTYRIC ACID
- (S)-2-hydroxy-4-phenylbutanoic acid
- (S)-2-Hydroxy-4-phenyl-buttersaeure
- (S)-2-hydroxy-4-phenyl-butyric acid
- AG-D-35769
- ANW-16824
- CTK4A9111
- d,l-2-hydroxy-4-phenylbutyric acid
- SureCN360781
- Benzenebutanoicacid, a-hydroxy-, (S)-
- (S)-a-Hydroxybenzenebutanoate
- L-4-Phenyl-a-hydroxybutyric acid
- (S)-4-Phenyl-2-hydroxybutyric acid
- Benzenebutanoic acid, a-hydroxy-, (aS)-
- (2S)-2-hydroxy-4-phenylbutanoic acid
- JNJCEALGCZSIGB-VIFPVBQESA-N
- (S)-2-Hydroxy-4-phenylbutyricAcid
- (S)-alpha-Hydroxybenzenebutyric acid
- (S)-2-hydroxy-4-phenyl butanoic acid
- (2S)-2-hydroxy-4-phenyl-butanoic
- S(+)-2-hydroxy-4-phenylButyric Acid
- (2S)-2-hyd
- (S)-2-Hydroxy-4-phenylbutanoic acid
- (S)-2-HYDROXY-4-PHENYLBUTYRIC ACID
- Benzenebutanoic acid, alpha-hydroxy-, (alphaS)-
- AYZ4KJ5LJN
- 2-Hydroxy-4-phenylbutyric acid, (S)-
- (alphaS)-alpha-Hydroxybenzenebutanoic acid
- AKOS015855343
- (.ALPHA.S)-.ALPHA.-HYDROXYBENZENEBUTANOIC ACID
- A803285
- O10214
- L-4-PHENYL-.ALPHA.-HYDROXYBUTYRIC ACID
- DS-12137
- SCHEMBL360781
- CS-W021166
- 115016-95-0
- L-4-phenyl-alpha-hydroxybutyric acid
- MFCD06656492
- 2-Hydroxy-4-phenylbutyric acid, (+)-
- AKOS006291801
- BENZENEBUTANOIC ACID, .ALPHA.-HYDROXY-, (.ALPHA.S)-
- Q-200034
- H1339
- UNII-AYZ4KJ5LJN
- (s)-2-hydroxy-4-phenylbutanoic acid
- 2-(S)-Hydroxy-4-phenylbutyric acid
- 2-(S)-Hydroxy-4-phenyl-butyric acid
- (S)-2-Hydroxy-4-phenylbutyric Acid
-
- MDL: MFCD06656492
- InChIKey: JNJCEALGCZSIGB-VIFPVBQESA-N
- Inchi: 1S/C10H12O3/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)/t9-/m0/s1
- SMILES: O([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
Computed Properties
- Exact Mass: 180.07866
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 180.079
- Heavy Atom Count: 13
- Complexity: 162
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 57.5
Experimental Properties
- LogP: 1.06470
- PSA: 57.53
- Refractive Index: 1.564
- Boiling Point: 356.9°C at 760 mmHg
- Melting Point: 115.0 to 119.0 deg-C
- Flash Point: 183.9°C
- Color/Form: White solid
- Density: 1.219
(S)-2-Hydroxy-4-phenylbutyric Acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P000G3X-250mg |
Benzenebutanoic acid, α-hydroxy-, (αS)- |
115016-95-0 | 97% | 250mg |
$14.00 | 2025-02-18 | |
A2B Chem LLC | AA20077-250mg |
(S)-2-Hydroxy-4-phenylbutyric acid |
115016-95-0 | 97% | 250mg |
$14.00 | 2024-04-20 | |
Aaron | AR000GC9-250mg |
Benzenebutanoic acid, α-hydroxy-, (αS)- |
115016-95-0 | 98% | 250mg |
$4.00 | 2025-01-20 | |
abcr | AB331786-250 mg |
(S)-2-Hydroxy-4-phenylbutyric acid, 97%; . |
115016-95-0 | 97% | 250mg |
€92.30 | 2023-04-26 | |
Alichem | A019122501-10g |
(S)-2-Hydroxy-4-phenylbutyric acid |
115016-95-0 | 97% | 10g |
$222.36 | 2023-09-04 | |
Apollo Scientific | OR903813-1g |
(S)-2-Hydroxy-4-phenylbutyric acid |
115016-95-0 | 97% | 1g |
£54.00 | 2025-02-20 | |
Chemenu | CM247876-5g |
(S)-2-Hydroxy-4-phenylbutyric acid |
115016-95-0 | 95+% | 5g |
$126 | ||
Crysdot LLC | CD12178179-25g |
(S)-2-Hydroxy-4-phenylbutyric acid |
115016-95-0 | 97% | 25g |
$416 | 2024-07-18 | |
eNovation Chemicals LLC | D519449-1g |
(S)-2-Hydroxy-4-phenylbutyric acid |
115016-95-0 | 97% | 1g |
$255 | 2022-06-07 | |
Fluorochem | 093772-1g |
S)-2-Hydroxy-4-phenylbutyric acid |
115016-95-0 | 95% | 1g |
£32.00 | 2022-03-01 |
(S)-2-Hydroxy-4-phenylbutyric Acid Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:115016-95-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:115016-95-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
(S)-2-Hydroxy-4-phenylbutyric Acid Related Literature
-
Bing Chen,Hai-Feng Yin,Zhen-Sheng Wang,Jia-Ying Liu,Jian-He Xu Chem. Commun. 2010 46 2754
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:115016-95-0)(S)-2-Hydroxy-4-phenylbutyric Acid

Purity:99%
Quantity:25g
Price($):260.0